Cas no 72864-28-9 (2-hydroxy-1H-imidazole-5-carbaldehyde)

• Product Name: 2-hydroxy-1H-imidazole-5-carbaldehyde
• CAS No: 72864-28-9
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 550936
• PubChem ID: 2724951
• Update Time: 2025-06-12

2-hydroxy-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2,3-dihydro-1H-imidazole-4-carbaldehyde
• 1H-Imidazole-4-carboxaldehyde,2,3-dihydro-2-oxo-
• 2-(2,5-DIMETHOXY-PHENYL)-2-PIPERIDIN-1-YL-ETHYLAMINE
• 2,3-Dihydro-2-oxo-1H-imidazol-4-carboxaldehyde
• 2-Oxo-2,3-dihydro-1H-imidazol-4-carbaldehyd
• 4-Formyl-4-imidazolin-2-on
• AC1MC61A
• AG-G-87338
• ANW-60132
• CTK5D6967
• 2-hydroxy-1H-imidazole-5-carbaldehyde
• 1H-Imidazole-4-carboxaldehyde, 2,3-dihydro-2-oxo-
• BB 0259407
• 2-oxo-1,3-dihydroimidazole-4-carbaldehyde
• SCHEMBL3403046
• DTXSID10369296
• CS-0455307
• A914703
• 4-formyl-4-imidazoline-2-one
• 72864-28-9
• AKOS000302071

• MDL： MFCD01314543
• Inchi： 1S/C4H4N2O2/c7-2-3-1-5-4(8)6-3/h1-2H,(H2,5,6,8)
• InChI Key： XYBQLONABMMZQU-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C=O)N1

Computed Properties

• Exact Mass: 112.02732
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• PSA: 58.2

2-hydroxy-1H-imidazole-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-hydroxy-1H-imidazole-5-carbaldehyde

Professional Introduction to 2-hydroxy-1H-imidazole-5-carbaldehyde (CAS No. 72864-28-9)

2-hydroxy-1H-imidazole-5-carbaldehyde, with the CAS number 72864-28-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the imidazole family, which is well-known for its broad range of biological activities and applications in drug development. The presence of both a hydroxyl group and an aldehyde functionality in its molecular structure makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

The aldehyde group at the 5-position of the imidazole ring is particularly noteworthy, as it serves as a reactive site for various chemical transformations. These transformations include condensation reactions with amino compounds to form Schiff bases, which are widely studied for their potential biological effects. Additionally, the hydroxyl group at the 2-position introduces polarity to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, 2-hydroxy-1H-imidazole-5-carbaldehyde has been explored as a key intermediate in the synthesis of bioactive molecules. One of the most promising areas of research involves its use in developing novel antimicrobial agents. The imidazole core is known to exhibit activity against a variety of microorganisms, and modifications at the 5-position can further enhance this activity. For instance, studies have shown that derivatives of this compound can inhibit bacterial growth by interfering with essential metabolic pathways.

Moreover, the hydroxyl and aldehyde functionalities make this compound a valuable precursor for generating more complex scaffolds. Researchers have leveraged these reactive sites to develop inhibitors targeting specific enzymes involved in diseases such as cancer and inflammation. The aldehyde group can undergo Michael additions or condensation reactions with nucleophiles, allowing for the construction of diverse molecular architectures.

Recent advancements in computational chemistry have also highlighted the potential of 2-hydroxy-1H-imidazole-5-carbaldehyde as a scaffold for drug discovery. Molecular modeling studies suggest that structural modifications at the 3-position or substitution of hydrogen atoms can optimize binding interactions with protein targets. These insights have guided synthetic strategies aimed at improving potency and selectivity.

The pharmaceutical industry has been particularly interested in this compound due to its potential as a building block for therapeutic agents. Its ability to form stable complexes with biological molecules makes it an attractive candidate for developing small-molecule drugs. Additionally, its role as an intermediate in multi-step syntheses has been exploited to produce libraries of compounds for high-throughput screening.

From an academic perspective, 2-hydroxy-1H-imidazole-5-carbaldehyde continues to be a subject of interest in synthetic organic chemistry. Researchers are exploring novel synthetic routes to improve yields and reduce costs, making it more accessible for industrial applications. Techniques such as catalytic asymmetric synthesis have been employed to achieve enantioselective transformations, which are crucial for developing chiral drugs.

The environmental impact of synthesizing and using this compound has also been considered. Efforts have been made to develop greener synthetic methodologies that minimize waste and hazardous byproducts. These approaches align with broader trends in sustainable chemistry, ensuring that the production of 2-hydroxy-1H-imidazole-5-carbaldehyde is both efficient and environmentally responsible.

In conclusion, 2-hydroxy-1H-imidazole-5-carbaldehyde (CAS No. 72864-28-9) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive compounds. As research progresses, this compound is expected to play an increasingly important role in addressing global health challenges through innovative drug design and discovery.